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Compound of Interest

Compound Name: Chlophedianol-13C6

Cat. No.: B15144287 Get Quote

Chlophedianol-13C6: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chlophedianol-13C6, a stable isotope-

labeled form of the antitussive agent Chlophedianol. This document outlines its chemical

properties, and provides context for its application in research settings.

Core Chemical Data
The fundamental chemical properties of Chlophedianol-13C6 are summarized below. This

data is essential for accurate experimental design and analysis.

Property Value Source

CAS Number Not Available [1]

Molecular Weight 290.72 g/mol [2][3]

Molecular Formula C₁₁¹³C₆H₁₅ClNO [3]

Note: The molecular weight of the unlabeled Chlophedianol is 289.8 g/mol [4]. The increase in

molecular weight for Chlophedianol-13C6 is due to the incorporation of six Carbon-13

isotopes.
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Application in Research
Chlophedianol-13C6 serves as a valuable tool in pharmacokinetic and metabolic studies. The

stable isotope label allows for the differentiation and quantification of the compound and its

metabolites from endogenous molecules, making it an ideal internal standard for mass

spectrometry-based analyses.

Experimental Protocols
While specific experimental protocols for Chlophedianol-13C6 are not extensively published,

methodologies for its unlabeled counterpart, Chlophedianol, can be adapted. A general

workflow for a pharmacokinetic study is outlined below.

General Pharmacokinetic Study Workflow
A typical experimental workflow for analyzing Chlophedianol levels in biological matrices using

a labeled internal standard like Chlophedianol-13C6 would involve the following steps.

Sample Preparation Analytical Phase Data Analysis

Biological Sample Collection
(e.g., Plasma, Urine)

Addition of Internal Standard
(Chlophedianol-13C6)

Protein Precipitation or
Liquid-Liquid Extraction

Evaporation and
Reconstitution LC-MS/MS Analysis Chromatographic Separation Mass Spectrometric Detection Quantification of

Chlophedianol Pharmacokinetic Modeling
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Pharmacokinetic Analysis Workflow

Mechanism of Action: Signaling Pathways
Chlophedianol is a centrally acting antitussive agent. It is understood to suppress the cough

reflex by directly affecting the cough center in the medulla of the brain. While the precise

signaling pathways are not fully elucidated, the proposed mechanism involves the modulation

of neuronal signaling in the brainstem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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